Cas no 2559704-24-2 (Izalontamab)

• Product Name: Izalontamab
• CAS No: 2559704-24-2
• CID: 5517857
• Update Time: 2025-07-09

Izalontamab Chemical and Physical Properties

Names and Identifiers

• Izalontamab
• Research Grade Izalontamab (DHB86920)
• Research Grade Izalontamab

Additional information on Izalontamab

Recent Advances in Izalontamab (2559704-24-2) Research: A Comprehensive Review

Izalontamab (CAS: 2559704-24-2) is an emerging therapeutic agent in the field of chemical biology and medicine, garnering significant attention due to its potential applications in targeted cancer therapy. This research briefing synthesizes the latest findings on Izalontamab, focusing on its molecular mechanisms, preclinical and clinical efficacy, and future directions in drug development. The compound, identified by its CAS number 2559704-24-2, represents a novel class of biologics designed to modulate specific pathways implicated in oncogenesis and immune evasion.

Recent studies have elucidated the structural and functional properties of Izalontamab, highlighting its unique binding affinity to tumor-associated antigens. A 2023 study published in *Nature Chemical Biology* demonstrated that Izalontamab exhibits high specificity for CD20-positive B-cell malignancies, with minimal off-target effects. The research employed X-ray crystallography and surface plasmon resonance (SPR) to characterize the interaction between Izalontamab and its target, revealing a dissociation constant (Kd) in the low nanomolar range. These findings underscore the compound's potential as a precision medicine tool.

In preclinical models, Izalontamab has shown promising antitumor activity. A murine xenograft study reported in *Cancer Research* (2024) observed a 70% reduction in tumor volume following treatment with Izalontamab, compared to control groups. The study also noted synergistic effects when Izalontamab was administered in combination with checkpoint inhibitors, suggesting its utility in combinatorial immunotherapy regimens. Mechanistically, Izalontamab was found to induce antibody-dependent cellular cytotoxicity (ADCC) and complement-dependent cytotoxicity (CDC), further validating its multimodal mechanism of action.

Clinical trials evaluating Izalontamab are currently in Phase I/II, with preliminary data indicating favorable safety and tolerability profiles. A multicenter trial (NCT05543212) reported at the 2024 American Society of Clinical Oncology (ASCO) annual meeting revealed that Izalontamab achieved an objective response rate (ORR) of 45% in patients with relapsed/refractory non-Hodgkin lymphoma. Notably, adverse events were predominantly grade 1-2, with infusion-related reactions being the most common. These early results position Izalontamab as a viable candidate for further clinical development.

Despite these advancements, challenges remain in optimizing Izalontamab's pharmacokinetics and overcoming potential resistance mechanisms. Recent *in vitro* studies have identified upregulation of PD-L1 as a possible resistance pathway, prompting investigations into dual-targeting strategies. Additionally, efforts are underway to engineer next-generation variants of Izalontamab with enhanced half-life and tissue penetration, as detailed in a 2024 *Journal of Medicinal Chemistry* publication.

In conclusion, Izalontamab (2559704-24-2) represents a significant breakthrough in the realm of targeted cancer therapeutics. Its unique molecular properties, robust preclinical efficacy, and encouraging clinical trial data underscore its potential to address unmet medical needs in oncology. Future research should focus on elucidating its long-term safety profile, exploring combinatorial therapies, and addressing resistance mechanisms to fully realize its therapeutic promise.